2-[2-(5-bromo-2-hydroxyphenyl)vinyl]-3-(4-nitrophenyl)-4(3H)-quinazolinone

• IUPAC Name: 2-[(E)-2-(5-bromo-2-hydroxyphenyl)ethenyl]-3-(4-nitrophenyl)quinazolin-4-one
• InChI: InChI=1S/C22H14BrN3O4/c23-15-6-11-20(27)14(13-15)5-12-21-24-19-4-2-1-3-18(19)22(28)25(21)16-7-9-17(10-8-16)26(29)30/h1-13,27H/b12-5+
• InChI Key: XBEISTIIFNDFMA-LFYBBSHMSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)C=CC3=C(C=CC(=C3)Br)O)C4=CC=C(C=C4)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)/C=C/C3=C(C=CC(=C3)Br)O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H14BrN3O4
• Molecular Weight: 464.3 g/mol

Description

2-[2-(5-bromo-2-hydroxyphenyl)vinyl]-3-(4-nitrophenyl)-4(3H)-quinazolinone, also known as BNQ, is a chemical compound that belongs to the quinazolinone family. It has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science.

Scientific Research Applications

2-[2-(5-bromo-2-hydroxyphenyl)vinyl]-3-(4-nitrophenyl)-4(3H)-quinazolinone has been extensively studied for its potential applications in medicinal chemistry and biochemistry. It has been reported to exhibit anticancer, antimicrobial, antifungal, and antiviral activities. 2-[2-(5-bromo-2-hydroxyphenyl)vinyl]-3-(4-nitrophenyl)-4(3H)-quinazolinone has also been shown to inhibit the activity of tyrosine kinases, which are involved in the regulation of cell growth and differentiation. Furthermore, 2-[2-(5-bromo-2-hydroxyphenyl)vinyl]-3-(4-nitrophenyl)-4(3H)-quinazolinone has been investigated for its potential use as a fluorescent probe for detecting metal ions in biological systems.

Mechanism of Action

The mechanism of action of 2-[2-(5-bromo-2-hydroxyphenyl)vinyl]-3-(4-nitrophenyl)-4(3H)-quinazolinone is not fully understood, but it is believed to involve the inhibition of tyrosine kinases. Tyrosine kinases are enzymes that transfer phosphate groups from ATP to tyrosine residues on proteins, which can activate or deactivate signaling pathways in cells. By inhibiting the activity of tyrosine kinases, 2-[2-(5-bromo-2-hydroxyphenyl)vinyl]-3-(4-nitrophenyl)-4(3H)-quinazolinone may disrupt the signaling pathways involved in cell growth and differentiation, leading to the observed biological effects.
Biochemical and Physiological Effects
2-[2-(5-bromo-2-hydroxyphenyl)vinyl]-3-(4-nitrophenyl)-4(3H)-quinazolinone has been shown to exhibit a range of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and disruption of mitochondrial function. It has also been reported to exhibit antibacterial and antifungal activities, suggesting potential applications in the treatment of infectious diseases. However, further studies are needed to fully elucidate the biochemical and physiological effects of 2-[2-(5-bromo-2-hydroxyphenyl)vinyl]-3-(4-nitrophenyl)-4(3H)-quinazolinone.

Advantages and Limitations for Lab Experiments

2-[2-(5-bromo-2-hydroxyphenyl)vinyl]-3-(4-nitrophenyl)-4(3H)-quinazolinone has several advantages for lab experiments, including its high potency and selectivity for tyrosine kinases. It is also relatively easy to synthesize and can be obtained in large quantities. However, 2-[2-(5-bromo-2-hydroxyphenyl)vinyl]-3-(4-nitrophenyl)-4(3H)-quinazolinone has some limitations, including its poor solubility in water and low bioavailability. Furthermore, the mechanism of action of 2-[2-(5-bromo-2-hydroxyphenyl)vinyl]-3-(4-nitrophenyl)-4(3H)-quinazolinone is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of 2-[2-(5-bromo-2-hydroxyphenyl)vinyl]-3-(4-nitrophenyl)-4(3H)-quinazolinone. One potential application is in the development of novel anticancer drugs that target tyrosine kinases. Another area of research is the use of 2-[2-(5-bromo-2-hydroxyphenyl)vinyl]-3-(4-nitrophenyl)-4(3H)-quinazolinone as a fluorescent probe for detecting metal ions in biological systems. Further studies are also needed to fully elucidate the biochemical and physiological effects of 2-[2-(5-bromo-2-hydroxyphenyl)vinyl]-3-(4-nitrophenyl)-4(3H)-quinazolinone and to optimize its synthesis and formulation for use in various applications.
Conclusion
In conclusion, 2-[2-(5-bromo-2-hydroxyphenyl)vinyl]-3-(4-nitrophenyl)-4(3H)-quinazolinone is a promising chemical compound that has been extensively studied for its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of 2-[2-(5-bromo-2-hydroxyphenyl)vinyl]-3-(4-nitrophenyl)-4(3H)-quinazolinone and to develop it into a useful tool for scientific research and medical applications.

Synthesis Methods

The synthesis of 2-[2-(5-bromo-2-hydroxyphenyl)vinyl]-3-(4-nitrophenyl)-4(3H)-quinazolinone involves the condensation of 5-bromo-2-hydroxybenzaldehyde and 4-nitroaniline, followed by cyclization with anthranilic acid. The reaction is carried out in the presence of a catalyst such as acetic anhydride or sulfuric acid. The yield of 2-[2-(5-bromo-2-hydroxyphenyl)vinyl]-3-(4-nitrophenyl)-4(3H)-quinazolinone can be improved by optimizing the reaction conditions, such as temperature, solvent, and reaction time.